Cas no 1094798-61-4 ([6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine)

• Product Name: [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine
• CAS No: 1094798-61-4
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 4679839
• Update Time: 2025-05-19

[6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine
• (6-(2-Ethylpiperidin-1-yl)pyridin-3-yl)methanamine
• [6-(2-ethylpiperidin-1-yl)pyridin-3-yl]methanamine

• Inchi： 1S/C13H21N3/c1-2-12-5-3-4-8-16(12)13-7-6-11(9-14)10-15-13/h6-7,10,12H,2-5,8-9,14H2,1H3
• InChI Key： RBLHEKJKXLYENT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(CN)=CN=2)CCCCC1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine

Professional Introduction to [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine (CAS No. 1094798-61-4)

[6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1094798-61-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine features a complex arrangement of heterocyclic rings, which contributes to its unique chemical properties and biological interactions. The presence of both pyridine and piperidine moieties in its framework suggests a high degree of versatility, enabling it to engage with various biological targets. This structural complexity is a key factor in its potential utility as a lead compound in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological pathways. [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine has been studied for its potential role in affecting neurotransmitter systems, particularly those involving dopamine and serotonin. Preliminary research indicates that this compound may have neuroprotective properties, which could make it valuable in the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease.

One of the most compelling aspects of [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine is its ability to interact with multiple receptor types. This polyvalent interaction capability is crucial for developing drugs that can address complex pathological processes. For instance, studies have shown that this compound can bind to both serotonin and dopamine receptors, suggesting a potential synergistic effect when used in combination therapies.

The synthesis of [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine involves intricate organic chemistry techniques, including multi-step reactions and careful purification processes. The synthesis pathway must be optimized to ensure high yield and purity, which are essential for subsequent biological testing. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, facilitating further exploration of its pharmacological properties.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers predict potential side effects and optimize dosing regimens. These computational approaches are complemented by experimental validation, ensuring a robust understanding of the compound's mechanism of action.

The pharmacokinetic profile of [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine is another critical area of investigation. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is essential for developing safe and effective therapeutic agents. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, including good bioavailability and moderate half-life, which are desirable traits for a drug candidate.

Furthermore, the safety profile of [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine has been carefully evaluated through preclinical studies. These studies have assessed various parameters, including acute toxicity, chronic toxicity, and potential long-term effects. The results indicate that the compound is well-tolerated at relevant doses, although further research is needed to fully characterize its safety profile.

The potential applications of [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine extend beyond neurological disorders. Research is ongoing into its possible use in treating inflammatory conditions and other diseases where modulation of neurotransmitter systems plays a role. The broad spectrum of activity suggested by early studies makes this compound an attractive candidate for further development.

In conclusion, [6-(2-Ethyl-1-piperidinyl)-3-pyridinyl]methanamine (CAS No. 1094798-61-4) is a promising compound with significant potential in pharmaceutical applications. Its complex molecular structure, ability to interact with multiple biological targets, and favorable pharmacokinetic properties make it an intriguing candidate for further research. As our understanding of its mechanisms and applications continues to grow, this compound may play a crucial role in the development of novel therapeutic agents.